Cas no 1019095-15-8 (2-chloro-N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide)

• Product Name: 2-chloro-N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide
• CAS No: 1019095-15-8
• MF: C₂₁H₁₇ClN₄O₂S
• MW: 424.903281927109
• CID: 6059949
• PubChem ID: 25281972
• Update Time: 2025-10-28

2-chloro-N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide
• 2-chloro-N-[2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]benzamide
• Benzamide, 2-chloro-N-[1-[4-(3-methoxyphenyl)-2-thiazolyl]-3-methyl-1H-pyrazol-5-yl]-
• 2-chloro-N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide
• 1019095-15-8
• VU0630526-1
• AKOS016391075
• F5030-0644

• Inchi： 1S/C21H17ClN4O2S/c1-13-10-19(24-20(27)16-8-3-4-9-17(16)22)26(25-13)21-23-18(12-29-21)14-6-5-7-15(11-14)28-2/h3-12H,1-2H3,(H,24,27)
• InChI Key： TUCZOXRLOAAEML-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=NC(C3=CC=CC(OC)=C3)=CS2)N=C(C)C=1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 424.0760747g/mol
• Monoisotopic Mass: 424.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 11.67±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide

Comprehensive Analysis of 2-chloro-N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide (CAS No. 1019095-15-8)

The compound 2-chloro-N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide (CAS No. 1019095-15-8) is a structurally complex molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique combination of a thiazole ring, pyrazole core, and benzamide moiety makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a topic frequently searched in scientific databases and AI-driven platforms.

One of the most searched questions related to this compound is: "What are the biological activities of 2-chloro-N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide?" Preliminary studies suggest that it exhibits moderate to high binding affinity for certain protein targets, which aligns with the growing demand for novel small-molecule therapeutics. The presence of the 3-methoxyphenyl group is believed to enhance its pharmacokinetic properties, a feature often highlighted in recent publications.

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The structure-activity relationship (SAR) of 2-chloro-N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide is another area of intense investigation. Users often query "How does the chloro substituent affect the compound's activity?" Computational studies indicate that the chloro group plays a critical role in stabilizing molecular interactions, which could explain its observed bioactivity. This insight is valuable for drug design and molecular modeling enthusiasts.

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As the scientific community continues to explore 2-chloro-N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide, its relevance in precision medicine and sustainable agriculture is expected to grow. With ongoing studies addressing its mechanism of action and toxicity profile, this compound exemplifies the convergence of chemical innovation and applied science.